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Compound of Interest

Compound Name:
3-[4-(Dimethylamino)phenyl]-2-

propene-1-ol

CAS No.: 190848-81-8

Cat. No.: B2549367

Get Quote

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5]
This compound is a derivative of cinnamyl alcohol characterized by a para-dimethylamino

substituent.[1] Its structure combines an allylic alcohol functionality with an electron-rich

aromatic amine, creating unique reactivity and toxicity concerns.[1]
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Property Detail

IUPAC Name (2E)-3-[4-(Dimethylamino)phenyl]prop-2-en-1-ol

Common Name 4-Dimethylaminocinnamyl alcohol

CAS Number

Note: Often custom synthesized.[1][2] Closest

commercial analog CAS: 6203-18-5 (Aldehyde

precursor).[1]

Molecular Formula C₁₁H₁₅NO

Molecular Weight 177.24 g/mol

Physical State Solid (typically yellow to orange crystals)

Solubility
Soluble in organic solvents (DMSO, Ethanol,

DCM); poorly soluble in water.[1]

Reactivity
Susceptible to oxidation (to aldehyde/acid) and

polymerization (light sensitive).[1]

Toxicological Profile: Mechanism & Assessment
Executive Summary: This compound should be treated as a Potent Skin Sensitizer and a

Suspected Mutagen.[1] The toxicity profile is derived from a "Read-Across" analysis of its two

core pharmacophores: the cinnamyl backbone and the aromatic amine.[1]

Mechanism of Action (The "Why")
The biological activity and toxicity are driven by metabolic activation.[1] The alcohol itself is a

"pro-electrophile."[1]

Sensitization (Haptens): The allylic alcohol is metabolized by Alcohol Dehydrogenase (ADH)

into 4-Dimethylaminocinnamaldehyde.[1] This aldehyde is a highly reactive Michael Acceptor

and Schiff Base former.[1] It covalently binds to skin proteins (nucleophiles like cysteine or

lysine), triggering Type IV Hypersensitivity (Allergic Contact Dermatitis).[1]

Genotoxicity Potential: The p-dimethylamino group is structurally similar to known

carcinogens (e.g., dimethylaniline).[1] Metabolic activation via Cytochrome P450 can lead to
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N-hydroxylation, forming reactive nitrenium ions capable of DNA adduct formation.[1]

Predicted Toxicity Endpoints[1]
Endpoint Classification Mechanistic Basis

Acute Toxicity Category 4 (Oral)
Based on cinnamyl alcohol

LD50 (~2000 mg/kg).[1]

Skin Sensitization Category 1A (High)

Rapid oxidation to the

aldehyde (a known strong

sensitizer).[1]

Genotoxicity Suspected (Cat 2)

Presence of N,N-

dimethylaniline substructure;

potential for metabolic

activation.[1]

Eye Irritation Category 2A

Allylic alcohols are moderate to

severe mucous membrane

irritants.[1]

Metabolic Activation Pathway (Visualization)
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Figure 1: Metabolic pathway highlighting the bioactivation of the alcohol to a reactive aldehyde

(sensitization risk) and N-hydroxylated species (genotoxicity risk).[1]
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Handling & Safety Protocols (Self-Validating
Systems)
To ensure safety, we employ a "Containment by Default" strategy. Do not rely on the absence

of visible symptoms; the sensitization threshold decreases with every exposure.[1]

Engineering Controls
Primary Barrier: All handling of dry powder must occur within a Class II Biological Safety

Cabinet (BSC) or a Chemical Fume Hood with a face velocity >100 fpm.[1]

Static Control: Use an ionizing bar or anti-static gun inside the hood.[1] The powder is likely

electrostatic; static discharge can aerosolize the particles, bypassing respiratory protection.

Personal Protective Equipment (PPE) Matrix
Zone Hand Protection Respiratory Body

Weighing/Solid

Double Glove:Inner:

Nitrile (4 mil)Outer:

Laminate (Silver

Shield)

N95 or P100 (if

outside hood)Powered

Air Purifying

Respirator (PAPR) for

>10g

Tyvek Lab Coat +

Sleeve Covers

Solution (Solvent)

Double Nitrile:Change

outer glove

immediately upon

splash.[1]

Standard Fume Hood Standard Lab Coat

Protocol Validation (The "Glove Test"):

Why Laminate? Aromatic amines and allylic compounds can permeate thin nitrile.[1] If

laminate gloves are unavailable, use "High-Risk" thick nitrile (8 mil) and change every 15

minutes.[1]

Deactivation & Waste Disposal
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Do not dispose of pure material in standard organic waste.[1] It must be chemically deactivated

first to prevent downstream sensitization of waste handlers.[1]

Deactivation Solution: 10% Sodium Hypochlorite (Bleach) or Acidic Permanganate.[1]

Mechanism:[1][3][4] Oxidizes the alkene double bond and the amine, breaking the

conjugation and reducing reactivity.

Procedure:

Dissolve waste in acetone.[1]

Slowly add bleach solution (Exothermic!).[1]

Allow to stand for 24 hours before neutralizing and disposing as aqueous hazardous

waste.[1]

Emergency Response Workflow
In the event of exposure, immediate action is required to prevent sensitization.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/bldpharmatech/bl3h97f03588
https://www.sigmaaldrich.com/TW/zh/product/bldpharmatech/bl3h97f03588
https://www.sigmaaldrich.com/TW/zh/product/bldpharmatech/bl3h97f03588
https://www.sigmaaldrich.com/TW/zh/product/bldpharmatech/bl3h97f03588
https://patents.google.com/patent/CN101962327A/en
https://patents.google.com/patent/CN105777564A/en
https://www.sigmaaldrich.com/TW/zh/product/bldpharmatech/bl3h97f03588
https://www.sigmaaldrich.com/TW/zh/product/bldpharmatech/bl3h97f03588
https://www.sigmaaldrich.com/TW/zh/product/bldpharmatech/bl3h97f03588
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2549367?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Incident
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Figure 2: Decision tree for emergency response.[1] Note the critical prohibition of using

solvents (alcohol/acetone) on skin, as they enhance dermal absorption of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b2549367?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2549367?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

